Cas no 61609-40-3 (Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 61609-40-3
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 472969
• PubChem ID: 12297912
• Update Time: 2025-04-19

Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-
• 1-methyl-3-(4-methylphenyl)sulfonylpiperidine
• DTXSID90485908
• 61609-40-3

• Inchi： 1S/C13H19NO2S/c1-11-5-7-12(8-6-11)17(15,16)13-4-3-9-14(2)10-13/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key： HCOOLCZQFCZANO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1CN(C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 253.11377
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38